Cas no 4386-39-4 (2-(Acetyloxy)-3-methylbenzoic Acid)

• Product Name: 2-(Acetyloxy)-3-methylbenzoic Acid
• CAS No: 4386-39-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00085683
• CID: 330355
• PubChem ID: 78094
• Update Time: 2025-05-21

2-(Acetyloxy)-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(acetyloxy)-3-methyl-
• 2-(Acetyloxy)-3-methylbenzoic acid
• 2-acetyloxy-3-methylbenzoic acid
• 2-Acetoxy-3-methyl-benzoesaeure
• 2-acetoxy-3-methyl-benzoic acid
• 2-acetoxy-3-methylsalicylic acid
• 2-Acetoxy-m-toluic acid
• 3-METHYLACETYLSALICYLIC ACID
• 3-methylaspirin
• Acetyl-o-kresotinsaeure
• KBioSS_001854
• SPBio_000629
• Spectrum4_000260
• Q27254705
• CHEBI:193212
• Spectrum_001374
• Cresopirine
• NCGC00095965-02
• DTXSID40195964
• Spectrum2_000555
• SR-01000640067-1
• ACETYL-O-CRESOTIC ACID
• HMS3264F10
• CCG-50708
• HMS1448E03
• TS-02755
• 2-Acetoxy-3-methylbenzoic acid
• UNII-2G83E641HZ
• Cresopyrine; NSC 49105;AGN 357; Acetyl-o-cresotic acid
• 2,3-Cresotic acid, acetate
• NSC 49105
• NCGC00095965-01
• KBio3_002934
• KBio2_006990
• Spectrum3_001816
• A826449
• 2-acetoxyl-3-methyl-benzoic acid
• FT-0610941
• BB 0245759
• KBio2_004422
• NSC-49105
• EINECS 224-499-1
• XRBMKGUDDJPAMH-UHFFFAOYSA-N
• Spectrum5_001737
• Benzoic acid, 2-(acetyloxy)-3-methyl-
• SCHEMBL1315833
• AGN-357
• 3-Methylacetylsalicylsaure
• KBioGR_000700
• CRESOPYRINE
• KBio2_001854
• 2G83E641HZ
• CHEMBL1234172
• NSC49105
• AKOS000109238
• AB00053091_02
• SPECTRUM1401414
• 4386-39-4
• NS00015531
• Maybridge3_006075
• BSPBio_003431
• IDI1_017462
• DB-051175
• DTXCID80118455
• BRD-K58648841-001-04-7
• STK360114
• 2-(Acetyloxy)-3-methylbenzoic Acid

• MDL： MFCD00085683
• Inchi： 1S/C10H10O4/c1-6-4-3-5-8(10(12)13)9(6)14-7(2)11/h3-5H,1-2H3,(H,12,13)
• InChI Key： XRBMKGUDDJPAMH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C(=O)O)=CC=CC=1C

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.245
• Melting Point: 115℃
• Boiling Point: 324.5°Cat760mmHg
• Flash Point: 128.2°C
• Refractive Index: 1.545
• PSA: 63.60000
• LogP: 1.61850

2-(Acetyloxy)-3-methylbenzoic Acid Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-(Acetyloxy)-3-methylbenzoic Acid

2-(Acetyloxy)-3-methylbenzoic Acid: A Comprehensive Overview

2-(Acetyloxy)-3-methylbenzoic Acid, also known by its CAS number 4386-39-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with an acetyloxy group and a methyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The molecular formula of 2-(Acetyloxy)-3-methylbenzoic Acid is C₁₀H₁₂O₃, with a molecular weight of approximately 180.19 g/mol. Its structure consists of a benzene ring substituted with an acetyloxy group at the 2-position and a methyl group at the 3-position, along with a carboxylic acid group at the para position. This arrangement not only influences its physical properties but also plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-(Acetyloxy)-3-methylbenzoic Acid in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The acetyloxy group is known to enhance the stability and bioavailability of drugs, making this compound an attractive candidate for drug design.

In terms of synthesis, 2-(Acetyloxy)-3-methylbenzoic Acid can be prepared through several methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods allow for precise control over the substitution pattern on the benzene ring, ensuring high purity and consistency in the final product. The synthesis process has been optimized in recent years to improve yield and reduce environmental impact, aligning with the principles of green chemistry.

The physical properties of 2-(Acetyloxy)-3-methylbenzoic Acid include a melting point of around 150°C and a boiling point of approximately 400°C. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, providing valuable insights into its behavior in different chemical environments. These properties are critical for applications ranging from pharmaceutical formulation to analytical chemistry.

The biological activity of 2-(Acetyloxy)-3-methylbenzoic Acid has been a focal point of recent research. Studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, suggesting potential applications in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, further expanding its utility in medicinal chemistry.

In conclusion, 2-(Acetyloxy)-3-methylbenzoic Acid, CAS No. 4386-39-4, is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and biological studies, positions it as a key molecule for future research and development.